Cas no 922664-81-1 (5-chloro-4-methyl-2-4-(3-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 5-chloro-4-methyl-2-4-(3-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 922664-81-1
• MF: C₂₅H₂₂ClN₃O₂S
• MW: 463.979083538055
• CID: 5497602
• Update Time: 2025-05-24

5-chloro-4-methyl-2-4-(3-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(3-phenoxyphenyl)methanone
• 5-chloro-4-methyl-2-4-(3-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C25H22ClN3O2S/c1-17-21(26)10-11-22-23(17)27-25(32-22)29-14-12-28(13-15-29)24(30)18-6-5-9-20(16-18)31-19-7-3-2-4-8-19/h2-11,16H,12-15H2,1H3
• InChI Key： VZOTWOONZGQTEZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(C)C(Cl)=CC=C3S2)CC1)(C1=CC=CC(OC2=CC=CC=C2)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 5-chloro-4-methyl-2-4-(3-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

Comprehensive Overview of 5-chloro-4-methyl-2-4-(3-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 922664-81-1)

5-chloro-4-methyl-2-4-(3-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 922664-81-1) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzothiazole and piperazine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The molecular structure of 5-chloro-4-methyl-2-4-(3-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole includes a chloro substituent at the 5-position and a methyl group at the 4-position of the benzothiazole ring. These modifications are critical for enhancing the compound's stability and interaction with biological targets. The 3-phenoxybenzoyl group attached to the piperazine ring further diversifies its chemical properties, making it a versatile candidate for further study.

In recent years, the scientific community has shown growing interest in benzothiazole-derived compounds due to their broad-spectrum biological activities. Searches for "benzothiazole derivatives in drug discovery" and "piperazine-based bioactive compounds" have surged, reflecting the demand for innovative therapeutic agents. 5-chloro-4-methyl-2-4-(3-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole aligns with this trend, as its structural features suggest potential applications in treating various conditions, though further research is needed to validate these hypotheses.

From a synthetic chemistry perspective, the preparation of 5-chloro-4-methyl-2-4-(3-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole involves multi-step organic reactions, including condensation and acylation processes. The compound's purity and yield are highly dependent on reaction conditions, such as temperature, solvent choice, and catalyst use. Researchers often optimize these parameters to achieve the best results, as highlighted in queries like "optimizing synthesis of benzothiazole derivatives."

The pharmacological potential of 5-chloro-4-methyl-2-4-(3-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole is a hot topic in academic and industrial circles. Preliminary studies suggest that it may exhibit activity against certain enzymes or receptors, but comprehensive in vitro and in vivo studies are required to confirm these effects. Keywords such as "benzothiazole piperazine hybrid biological activity" and "CAS 922664-81-1 applications" are frequently searched, indicating a strong interest in its therapeutic possibilities.

Another area of interest is the compound's physicochemical properties, including solubility, melting point, and stability under various conditions. These characteristics are crucial for formulation development and pharmacokinetic studies. Searches like "solubility enhancement of benzothiazole compounds" and "thermal stability of piperazine derivatives" reflect the need for detailed data on these aspects.

In conclusion, 5-chloro-4-methyl-2-4-(3-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 922664-81-1) represents a promising area of research in medicinal chemistry. Its unique structure and potential bioactivity make it a compelling subject for further investigation. As the scientific community continues to explore its applications, this compound may pave the way for new therapeutic innovations, addressing unmet medical needs and advancing drug discovery efforts.